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In the landscape of genomic research and diagnostics, the accurate detection of Copy Number
Variations (CNVSs) is paramount. SavvyCNYV, a novel tool designed to call CNVs from off-target
reads in targeted sequencing data, has demonstrated robust performance in recent
benchmarking studies. This guide provides a comprehensive comparison of SavvyCNV against
five other state-of-the-art CNV callers, supported by experimental data to inform researchers,
scientists, and drug development professionals in their selection of the most suitable tool for
their needs.

Performance Benchmark: SavvyCNV vs. The Field

A key study evaluated SavvyCNV against GATK gCNV, DeCON, EXCAVATOR2, CNVkit, and
CopywriteR.[1][2] The benchmarking was conducted using truth sets generated from genome
sequencing data and Multiplex Ligation-dependent Probe Amplification (MLPA) assays.[1][2]
The performance of each tool was assessed based on precision and recall, particularly in the
context of calling CNVs from both off-target and on-target reads from targeted panel and
exome sequencing data.[1][2]

Off-Target CNV Calling from Targeted Panel Data

SavvyCNV demonstrated superior performance in identifying CNVs from off-target reads.[1]
For CNVs of any size, SavvyCNV achieved the highest recall (25.5%) with a precision of at
least 50%.[1] Notably, for large CNVs (>1Mb), SavvyCNV detected 97.6% of the variants with
a precision of 78.8%.[1]
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Recall (at least 50%

Tool o Key Strengths
precision)
25.5% (all sizes), 97.6% High recall and precision for
SavvyCNV
(>1Mb) large off-target CNVs.[1]
Performed well in on-target
GATK gCNV Lower than SavwyCNV )
analysis.[1]
Detected large CNVs but with
DeCON Lower than SavwyCNV o
lower precision.[1]
Specifically designed for off-
EXCAVATOR?2 Lower than SavvyCNV )
target CNV calling.[1]
) Specifically designed for off-
CNVKit Lower than SavwyCNV )
target CNV calling.[1]
) Specifically designed for off-
CopywriteR Lower than SavvyCNV

target CNV calling.[1]

On-Target CNV Calling from Targeted Panel Data

In the on-target analysis, SavvyCNV was the only tool capable of detecting all CNVs, albeit
with a precision of 29.1%.[1] GATK gCNV showed performance similar to SavvyCNYV in this
context.[1] It's important to note that CopywriteR is not designed for on-target CNV calling, and
EXCAVATOR?2 did not run on this particular dataset.[1]

Tool Recall Precision
SavvyCNV 100% 29.1%

GATK gCNV High Similar to SavwvyCNV
DeCON Lower Lower
EXCAVATOR2 Not Run Not Run

CNVkit Lower Lower

CopywriteR Not Applicable Not Applicable
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Off-Target CNV Calling from Exome Data

When analyzing off-target reads from exome sequencing data, SavvyCNV again emerged as
the top-performing tool.[3] It successfully called 86.7% of the CNVs with at least 50% precision.
[3] The next best performer, DeCON, only managed to call 46.7% of CNVs with similar
precision.[3] A key differentiator was SavvyCNV's ability to detect smaller CNVs (<200kbp).[3]

Recall (at least 50% . .
Tool o Key Differentiator
precision)

Ability to call smaller CNVs

SavvyCNV 86.7%
Wy (<200Kkbp).[3]
Less effective for smaller
DeCON 46.7%
CNVs.[3]
Lower performance in off-
GATK gCNV Lower )
target analysis.
Lower performance in off-
EXCAVATOR2 Lower )
target analysis.
) Lower performance in off-
CNVKit Lower ]
target analysis.
) Lower performance in off-
CopywriteR Lower

target analysis.

Experimental Protocols

The benchmarking of SavvyCNV and other CNV callers was conducted with a rigorous
experimental design to ensure a fair and objective comparison. To achieve this, a parameter
sweep was performed for each tool to identify the optimal configuration for precision and recall.

[4115]

Key Methodologies:

o Truth Set Generation: A reliable "truth set" of CNVs was established using genome
sequencing data and confirmed with Multiplex Ligation-dependent Probe Amplification
(MLPA) assays.[1][2]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1229071?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8959187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8959187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8959187/
https://www.benchchem.com/product/b1229071?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8959187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8959187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8959187/
https://www.benchchem.com/product/b1229071?utm_src=pdf-body
https://www.researchgate.net/publication/359295935_SavvyCNV_Genome-wide_CNV_calling_from_off-target_reads
https://journals.plos.org/ploscompbiol/article/figures?id=10.1371/journal.pcbi.1009940
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1009940
https://pubmed.ncbi.nlm.nih.gov/35294448/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Data Source: The performance evaluation utilized off-target and on-target sequencing reads
from both targeted gene panels and whole-exome sequencing.[1][2]

e Performance Metrics: The primary metrics for comparison were precision and recall. The F-
statistic, which is the harmonic mean of precision and recall, was also used to provide a
single measure of accuracy.[4][5]

o Parameter Optimization: For each CNV calling tool, a variety of configurations were tested to
ensure that the reported performance was the best achievable by that tool.[1]

o CNV Detection Criteria: A CNV was considered detected if there was any overlap between
the CNV call made by the tool and the established truth set.[1]

Visualizing the Workflow and Biological Impact

To better understand the practical application and significance of CNV detection, the following
diagrams illustrate a typical experimental workflow and a hypothetical signaling pathway
affected by a CNV.
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CNV Benchmarking Experimental Workflow
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Need Custom Synthesis?

Hypothetical Signaling Pathway Disruption by a CNV

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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